Knt-127

• Molecular Formula: C28H30N2O2
• Molecular Weight: 426.5 g/mol
• InChI: InChI=1S/C28H30N2O2/c31-22-9-8-19-13-26-28(32)15-21-12-20-6-1-2-7-24(20)29-25(21)16-27(28,23(19)14-22)10-11-30(26)17-18-4-3-5-18/h1-2,6-9,12,14,18,26,31-32H,3-5,10-11,13,15-17H2/t26-,27-,28-/m1/s1
• InChIKey: XTQJMKKUNXFEFW-JCYYIGJDSA-N

KNT-127: Non-Convulsant, BBB-Penetrant DOR Agonist

KNT-127 (CAS 1256921-89-7) is a synthetic, systemically active, non-peptidic delta opioid receptor (DOR) agonist featuring a morphinan-quinoline scaffold designed via the message-address concept [1]. It exhibits sub-nanomolar DOR binding affinity (Ki = 0.16 nM) with 133-fold selectivity over the mu opioid receptor (MOR) and 960-fold selectivity over the kappa opioid receptor (KOR), and is capable of crossing the blood-brain barrier after systemic administration . KNT-127 functions as a G-protein-biased agonist with attenuated β-arrestin-2 recruitment, a signaling profile mechanistically linked to its markedly reduced convulsive liability compared to first-generation DOR agonists such as SNC80 [2].

DOR pathway investigation — systemic, BBB-penetrant tool compound

G-protein-biased DOR agonism — attenuated β-arrestin-2 recruitment

Convulsion-free DOR engagement in rodent behavioral and EEG studies

• [1] Nagase H, Nemoto T, Matsubara A, et al. Design and synthesis of KNT-127, a δ-opioid receptor agonist effective by systemic administration. Bioorg Med Chem Lett. 2010;20(21):6302-6305. doi:10.1016/j.bmcl.2010.08.083 View Source
• [2] Kajino K, Sugai T, Kise R, et al. Structure–Signal Relationships of the δ-Opioid-Receptor (DOR)-Selective Agonist KNT-127 — Part I: Impact of the Morphinan Skeleton on the G-Protein-Biased DOR Agonism. Chem Pharm Bull. 2025;73(3):246-256. doi:10.1248/cpb.c25-00012 View Source

Why KNT-127 Cannot Be Substituted

Despite a shared primary target (DOR), agonists within this class diverge profoundly across three clinically consequential dimensions: convulsive liability, β-arrestin-2 recruitment efficacy, and receptor internalization propensity. SNC80, the prototypical non-peptidic DOR agonist, produces convulsions at systemically active doses and acts as a β-arrestin-2 super-recruiter — a property positively correlated with increased alcohol consumption in preclinical models [1]. Clinical-stage candidates ADL5859 and ADL5747 failed to meet primary analgesic endpoints in Phase II trials, with further development terminated [2]. ARM390, though low-internalizing, exhibits long-term analgesic tolerance [2]. KNT-127 alone combines high DOR affinity, G-protein-biased signaling with attenuated β-arrestin-2 recruitment, negligible receptor sequestration, and freedom from convulsions at doses up to 100 mg/kg, making class-level extrapolation unreliable for procurement decisions [3].

Convulsive liability profile

Class-level extrapolation unreliable — convulsive threshold varies widely across DOR agonists; KNT-127 shows no convulsions up to 100 mg/kg in mice, a profile not shared by SNC80 or other tool compounds.

β-arrestin-2 recruitment divergence

Recruitment efficacy differs substantially (moderate vs. super-recruiter); this may shift alcohol intake modulation direction in preclinical models, making substitution inappropriate without functional validation.

Receptor internalization propensity

Chronic administration outcomes may differ: KNT-127 produces limited DOR internalization, whereas SNC80 induces robust internalization — a property linked to pro-convulsant signaling and tolerance development.

• [1] Chiang T, Sansuk K, van Rijn RM. β-Arrestin 2 dependence of δ opioid receptor agonists is correlated with alcohol intake. Br J Pharmacol. 2016;173(2):332-343. doi:10.1111/bph.13374 View Source
• [2] Spahn V, Stein C. Targeting delta opioid receptors for pain treatment: drugs in phase I and II clinical development. Expert Opin Investig Drugs. 2017;26(2):155-160. doi:10.1080/13543784.2017.1275562 View Source
• [3] Nozaki C, Nagase H, Nemoto T, Matifas A, Kieffer BL, Gavériaux-Ruff C. In vivo properties of KNT-127, a novel δ opioid receptor agonist: receptor internalization, antihyperalgesia and antidepressant effects in mice. Br J Pharmacol. 2014;171(23):5376-5386. doi:10.1111/bph.12852 View Source

KNT-127 vs. DOR Agonists: Comparative Evidence

Convulsive Liability vs. SNC80

In a direct head-to-head behavioral and EEG study, KNT-127 (30 mg/kg, i.p.) induced no convulsive behaviors and no seizure spikes in C57BL6/J mice. In contrast, SNC80 at the identical dose (30 mg/kg, i.p.) produced convulsive behaviors, electrographic seizure spikes, and significantly elevated EEG power density across the 2–10 Hz band [1]. In a separate dose-ranging study, KNT-127 produced no convulsions at doses up to 100 mg/kg (s.c.), whereas SNC80 induces convulsions in rodents at doses as low as 1–3.2 mg/kg [2].

Convulsive liability vs. SNC80

Head-to-head

KNT-127: 0 convulsive events, 0 seizure spikes (30 mg/kg i.p.)
SNC80: convulsive behaviors, seizure spikes present (same dose)

Supports convulsion-free DOR engagement context; >30-fold safety margin vs. SNC80 convulsion threshold.

Behavioral + EEG replication across two independent studies.

Evidence Dimension	Convulsive events at equivalent systemic dose (30 mg/kg, i.p.) in mice
Target Compound Data	0 convulsive events; 0 seizure spikes on EEG; no catalepsy-like behavior
Comparator Or Baseline	SNC80: convulsive behaviors observed; seizure spikes present; significantly elevated EEG power density (2–10 Hz)
Quantified Difference	Qualitative binary difference: convulsions absent vs. present; seizure spikes 0 vs. multiple. KNT-127 no-convulsion ceiling at 100 mg/kg vs. SNC80 convulsion threshold at ~1–3.2 mg/kg — >30-fold safety margin.
Conditions	Male C57BL6/J mice; behavioral observation for 10 min post-injection; EEG electrodes implanted in right hemisphere; seizure spike defined as >2× baseline amplitude. Reference: Sakamoto et al. (2018) Pharmacol Rep; Saitoh et al. (2011) Behav Brain Res.

Why This Matters

Convulsive liability is the single most cited barrier to clinical translation of DOR agonists; KNT-127 is the only morphinan-based DOR agonist with replicated, multi-study, multi-assay (behavioral + EEG) evidence of zero convulsive activity at supra-therapeutic doses.

• [1] Sakamoto K, et al. Effects of the delta opioid receptor agonist KNT-127 on electroencephalographic activity in mice. Pharmacol Rep. 2018;70(2):350-354. doi:10.1016/j.pharep.2017.08.018 View Source
• [2] Saitoh A, Sugiyama A, Nemoto T, Fujii H, Wada K, Oka J, Nagase H, Yamada M. The novel δ opioid receptor agonist KNT-127 produces antidepressant-like and antinociceptive effects in mice without producing convulsions. Behav Brain Res. 2011;223(2):271-279. doi:10.1016/j.bbr.2011.04.041 View Source

DOR Binding Affinity vs. SNC80

KNT-127 binds the human δ-opioid receptor with a Ki of 0.16 nM, which is approximately 11-fold more potent than SNC80 (Ki = 1.78 nM) at the primary DOR target [1]. Regarding subtype selectivity, KNT-127 exhibits 133-fold selectivity for DOR over MOR (Ki μ = 21.3 nM) and 960-fold selectivity over KOR (Ki κ = 153 nM) . SNC80 shows 495-fold selectivity over MOR (Ki μ = 881.5 nM) but only 248-fold selectivity over KOR (Ki κ = 441.8 nM) [1]. Thus SNC80 displays higher DOR/MOR discrimination, whereas KNT-127 provides substantially higher DOR/KOR discrimination — a profile relevant for studies where KOR-mediated dysphoria or diuresis is a confound.

DOR binding affinity vs. SNC80

Reported

Ki = 0.16 nM (DOR)

DOR binding affinity context; 133-fold DOR/MOR selectivity supports receptor occupancy studies.

Cross-study comparison; assay conditions differ.

Evidence Dimension	Radioligand binding affinity (Ki) at human opioid receptor subtypes
Target Compound Data	DOR Ki = 0.16 nM; MOR Ki = 21.3 nM (133-fold δ/μ); KOR Ki = 153 nM (960-fold δ/κ)
Comparator Or Baseline	SNC80: DOR Ki = 1.78 nM; MOR Ki = 881.5 nM (495-fold δ/μ); KOR Ki = 441.8 nM (248-fold δ/κ)
Quantified Difference	DOR affinity: KNT-127 11.1× more potent. MOR/DOR selectivity: SNC80 3.7× higher. KOR/DOR selectivity: KNT-127 3.9× higher.
Conditions	KNT-127 data per ProbeChem/MedChemExpress aggregation of primary literature (Nagase et al., 2010). SNC80 data per PeptideDB aggregation of Bilsky et al. (1995) J Pharmacol Exp Ther. Note: different assay conditions; values serve as ordering approximations rather than precise rank-order comparisons.

Why This Matters

Procurement decisions for receptor selectivity profiling require awareness that highest DOR affinity does not equal highest MOR or KOR discrimination; KNT-127's selectivity profile favors studies where KOR-mediated off-target effects must be minimized.

• [1] PeptideDB / AbMole. SNC80 Product Datasheet. Ki (δ) = 1.78 nM; Ki (μ) = 881.5 nM; Ki (κ) = 441.8 nM; IC50 (δ) = 2.73 nM; IC50 (μ) = 5457 nM. View Source

β-Arrestin-2 Recruitment vs. SNC80

In a direct comparative study profiling six DOR agonists in identical cAMP inhibition and β-arrestin-2 (βarr2) recruitment assays, KNT-127 exhibited βarr2 recruitment efficacy of 71 ± 2% (relative to DPDPE/Leu-Enk = 100%), classifying it as a moderate recruiter. In contrast, SNC80 was a βarr2 super-recruiter at 142 ± 9%, and ARM390 an efficacious recruiter at 103 ± 7% [1]. All agonists were full agonists in the cAMP assay (KNT-127 pIC50 = 8.7 ± 0.1; SNC80 pIC50 = 8.2 ± 0.2). Critically, βarr2 recruitment efficacy positively correlated with increased alcohol intake in C57BL/6 mice (P < 0.01): KNT-127 and the low-recruiting NIH11082 decreased alcohol consumption, whereas SNC80 and SNC162 increased it [1]. A subsequent study directly linked βarr2 efficacy to δOR agonist-induced seizure intensity [2].

β-arrestin-2 recruitment vs. SNC80

Head-to-head

KNT-127: 71 ± 2% efficacy (moderate)
SNC80: 142 ± 9% (super-recruiter)

Biased agonism assay context; βarr2 recruitment linked to alcohol intake modulation in mice.

Six-agonist panel; cAMP pIC50 8.7 vs. 8.2.

Evidence Dimension	β-arrestin-2 recruitment efficacy (% of DPDPE/Leu-Enk max) and functional outcome (alcohol intake modulation)
Target Compound Data	KNT-127: βarr2 efficacy = 71 ± 2% (moderate recruiter); cAMP pIC50 = 8.7 ± 0.1; decreases alcohol intake in mice
Comparator Or Baseline	SNC80: βarr2 efficacy = 142 ± 9% (super-recruiter); cAMP pIC50 = 8.2 ± 0.2; increases alcohol intake. ARM390: βarr2 efficacy = 103 ± 7%. SNC162: βarr2 efficacy = 137 ± 7%.
Quantified Difference	βarr2 efficacy: KNT-127 50% lower than SNC80 (71% vs. 142%). Behavioral outcome directionally reversed: alcohol intake decreased vs. increased.
Conditions	DiscoverX PathHunter β-arrestin-2 recruitment assay in HEK293FT cells; cAMP inhibition via forskolin-stimulated assay; alcohol intake measured by two-bottle choice in male C57BL/6 mice. Reference: Chiang et al. (2016) Br J Pharmacol 173:332-343.

Why This Matters

This is the only study directly linking DOR agonist βarr2 recruitment efficacy to a quantifiable adverse behavioral outcome (increased alcohol consumption) across a panel of six agonists, establishing a functional differentiation axis that binding affinity alone cannot capture and directly informing compound selection for alcohol use disorder or depression research.

• [1] Chiang T, Sansuk K, van Rijn RM. β-Arrestin 2 dependence of δ opioid receptor agonists is correlated with alcohol intake. Br J Pharmacol. 2016;173(2):332-343. doi:10.1111/bph.13374 View Source
• [2] Gooding SW, Felth L, Foxall R, et al. Exploration of beta-arrestin isoform signaling pathways in delta opioid receptor agonist-induced convulsions. Front Pharmacol. 2022;13:914651. doi:10.3389/fphar.2022.914651 View Source

Hippocampal Tremor & Glutamate: vs. SNC80

Microinjection of SNC80 into the mouse ventral hippocampal CA3 region (vCA3) significantly increased tremor-like behaviors and elevated extracellular glutamate levels. In contrast, microinjection of KNT-127 into vCA3, amygdala, or insular cortex did not cause tremor-like behaviors in any tested brain region [1]. Quantitative microdialysis revealed that extracellular glutamate levels in the hippocampus were significantly lower in KNT-127-treated mice than in SNC80-treated mice. Pretreatment with the AMPA/kainate receptor antagonist CNQX into vCA3 completely abolished SNC80-induced tremor-like behaviors, confirming a glutamatergic mechanism specific to SNC80 that KNT-127 does not engage [1].

Hippocampal tremor & glutamate vs. SNC80

Head-to-head

KNT-127: no tremor-like behaviors in vCA3, amygdala, insular cortex
SNC80: significant tremor-like behaviors via vCA3; elevated extracellular glutamate

Hippocampal glutamatergic mechanism context; SNC80-specific pathway not engaged by KNT-127.

CNQX abolished SNC80 tremor, confirming AMPA/kainate dependence.

Evidence Dimension	Tremor-like behavior induction and hippocampal extracellular glutamate levels after local brain-region microinjection
Target Compound Data	KNT-127: 0 tremor-like behaviors in vCA3, amygdala, or insular cortex; significantly lower hippocampal extracellular glutamate vs. SNC80
Comparator Or Baseline	SNC80: significant tremor-like behaviors upon vCA3 microinjection; elevated extracellular glutamate in hippocampus; effect abolished by CNQX (AMPA/kainate antagonist)
Quantified Difference	Binary qualitative difference (presence vs. absence of tremor-like behaviors). Glutamate levels: KNT-127 condition significantly lower than SNC80 condition (exact fold-change not extracted; direction and statistical significance established).
Conditions	Male C57BL/6J mice (6–8 weeks); microinjection into vCA3, amygdala, insular cortex; in vivo microdialysis for extracellular glutamate; AMPA/kainate receptor blockade with CNQX. Reference: Sakamoto et al. (2021) Brain Res 1757:147297.

Why This Matters

This provides a neuroanatomical and neurochemical mechanism for the differential convulsive liability between KNT-127 and SNC80, demonstrating that KNT-127 does not activate the hippocampal glutamatergic circuitry that SNC80 recruits to produce tremor/convulsive effects — an essential consideration for studies targeting limbic DOR populations.

• [1] Sakamoto K, Yamada D, Yamanaka N, Nishida M, Iio K, Nagase H, Saitoh A. A selective delta opioid receptor agonist SNC80, but not KNT-127, induced tremor-like behaviors via hippocampal glutamatergic system in mice. Brain Res. 2021;1757:147297. doi:10.1016/j.brainres.2021.147297 View Source

Anxiolytic Effect vs. Diazepam

In the elevated plus-maze test in rats, KNT-127 (0.3, 1, and 3.0 mg/kg, s.c.) dose-dependently increased time spent in the open arms. The magnitude of the anxiolytic-like effect produced by KNT-127 at 3.0 mg/kg (s.c.) was comparable to that of diazepam at 1.0 mg/kg (s.c.) [1]. These effects were DOR-mediated, as they were abolished by naltrindole (0.1 mg/kg, s.c.) pretreatment. Critically, in contrast to diazepam, KNT-127 (3.0 mg/kg, s.c.) caused no significant impairment in the Y-maze test (memory), the ethanol-induced sleeping test (ethanol interaction), or the footprint test (motor coordination) [1]. This dissociation between anxiolytic efficacy and benzodiazepine-typical adverse effects was independently corroborated in a 2019 review [2].

Anxiolytic effect vs. diazepam

Head-to-head

KNT-127 (3 mg/kg): anxiolytic efficacy comparable to diazepam (1 mg/kg); no memory, motor, or ethanol interaction impairment

Anxiolytic-like endpoint context; avoids classical benzodiazepine liabilities in rat behavioral tests.

DOR-mediated; effects abolished by naltrindole.

Evidence Dimension	Anxiolytic efficacy (elevated plus-maze open-arm time) and adverse effect profile (motor, memory, ethanol interaction)
Target Compound Data	KNT-127 3.0 mg/kg s.c.: anxiolytic effect magnitude similar to diazepam 1.0 mg/kg; no impairment in Y-maze, ethanol sleeping, or footprint tests
Comparator Or Baseline	Diazepam 1.0 mg/kg s.c.: equivalent anxiolytic efficacy; induces memory impairment (Y-maze), motor incoordination (footprint), and ethanol interaction (prolonged sleeping time)
Quantified Difference	Anxiolytic efficacy: comparable. Adverse effects: diazepam positive for all three adverse effect domains; KNT-127 negative for all three (qualitative binary).
Conditions	Male Sprague-Dawley rats; elevated plus-maze (innate anxiety), light/dark box, open-field tests; Y-maze (spatial working memory); ethanol-induced sleeping time; footprint test (gait/motor coordination). Reference: Saitoh et al. (2013) Neuropharmacology 67:485-493.

Why This Matters

KNT-127 is the first DOR agonist demonstrated to achieve benzodiazepine-comparable anxiolytic efficacy in multiple rat models while simultaneously lacking the three classical benzodiazepine liabilities — a differentiation critical for procuring a DOR agonist tool compound for anxiety research without GABAergic confounds.

• [1] Saitoh A, Sugiyama A, Yamada M, et al. The novel δ opioid receptor agonist KNT-127 produces distinct anxiolytic-like effects in rats without producing the adverse effects associated with benzodiazepines. Neuropharmacology. 2013;67:485-493. doi:10.1016/j.neuropharm.2012.11.025 View Source
• [2] Nagase H, Saitoh A. Research and development of κ opioid receptor agonists and δ opioid receptor agonists. Pharmacol Ther. 2020;205:107427. doi:10.1016/j.pharmthera.2019.107427 View Source

Cortical Spreading Depression & Allodynia

Prior to 2020, only the pro-convulsant DOR agonist SNC80 had been shown to reduce cortical spreading depression (CSD) events, leading to the hypothesis that anti-migraine and pro-convulsant mechanisms might be inseparable. Bertels et al. (2020) directly compared KNT-127 and SNC80 on CSD and nitroglycerin-induced chronic migraine-associated allodynia. KNT-127 (5 mg/kg, s.c.) significantly reduced the number of CSD events (t(10) = 3.570, p = 0.0051) and reversed established cephalic allodynia (F(1, 20) = 12.80, p < 0.01), with effects comparable to SNC80 (5 mg/kg, i.p.) [1]. Critically, KNT-127 achieved these anti-migraine endpoints while causing only limited DOR internalization in trigeminal ganglia, trigeminal nucleus caudalis, and somatosensory cortex, whereas SNC80 produces robust internalization — a property linked to pro-convulsant signaling [1].

Cortical spreading depression & allodynia

Head-to-head

KNT-127: significant CSD reduction (p=0.0051) and allodynia reversal (p

Migraine model response context; separates anti-migraine endpoint from pro-convulsant signaling.

Prior hypothesis of inseparable mechanisms refuted.

Evidence Dimension	Cortical spreading depression (CSD) event frequency; nitroglycerin-induced cephalic allodynia reversal; DOR internalization in migraine-processing regions
Target Compound Data	KNT-127 5 mg/kg s.c.: significant CSD reduction (p = 0.0051); significant allodynia reversal (p < 0.01); limited DOR internalization in trigeminal system
Comparator Or Baseline	SNC80 5 mg/kg i.p.: significant CSD reduction (p < 0.01); anti-allodynia effects previously established; robust DOR internalization
Quantified Difference	Both agonists reduce CSD and allodynia comparably (both p < 0.01 vs. vehicle). Differentiator: KNT-127 produces limited vs. SNC80's robust DOR internalization — a mechanistic separation of anti-migraine efficacy from receptor trafficking linked to pro-convulsant signaling.
Conditions	Female and male C57BL6/J mice; repetitive CSD induced by continuous KCl application; chronic migraine model using nitroglycerin (10 mg/kg, i.p.) every other day for 9 days, tested on day 10; DOR-eGFP reporter mice for internalization. Reference: Bertels et al. (2021) Headache 61(1):170-178.

Why This Matters

This study definitively disproves the prior assumption that anti-migraine DOR efficacy requires pro-convulsant signaling, establishing KNT-127 as the only validated non-convulsant DOR agonist tool for migraine research — a critical differentiator for laboratories investigating DOR-mediated migraine mechanisms without the confound of seizure liability.

• [1] Bertels Z, Mangutov E, Siegersma K, et al. A non-convulsant delta opioid receptor agonist, KNT-127, reduces cortical spreading depression and nitroglycerin-induced allodynia. Headache. 2021;61(1):170-178. doi:10.1111/head.14019 View Source

KNT-127 Research Applications

Depression Models

KNT-127 is uniquely suited for chronic social defeat stress (CSDS) and forced swim test (FST) paradigms where a DOR agonist with rapid therapeutic onset and zero convulsive risk is required. In the CSDS model, KNT-127 and SNC80 both produced antidepressant effects within 10–14 days versus 28 days for paroxetine [1]. However, unlike SNC80, KNT-127 achieves this without convulsive liability at doses up to 100 mg/kg [2], no EEG seizure spikes [3], and no tremor-like behaviors via hippocampal glutamatergic activation [4]. KNT-127 also avoids μ-opioid-associated hyperlocomotion and does not induce DOR internalization/sequestration even after chronic 5-day administration [5]. This profile makes KNT-127 the DOR agonist of choice for depression studies where convulsive confounds, locomotor artifacts, or receptor desensitization would compromise interpretability.

Anxiety Research

For elevated plus-maze, light/dark box, and contextual fear conditioning paradigms, KNT-127 provides anxiolytic efficacy comparable to diazepam but without the three classical benzodiazepine liabilities: memory impairment (Y-maze), motor incoordination (footprint test), and ethanol interaction (ethanol-induced sleeping test) [6]. This is particularly valuable for studies investigating anxiety circuitry (e.g., prelimbic cortex to basolateral amygdala transmission) where GABAergic modulation would confound mechanistic interpretation [7]. KNT-127's anxiolytic effects are DOR-mediated (abolished by naltrindole) and involve suppression of PL-BLA glutamatergic transmission, providing a mechanistically distinct tool for dissecting anxiety neurocircuitry.

Migraine Pathophysiology Studies

KNT-127 is the only validated DOR agonist that reduces cortical spreading depression (CSD) events and reverses nitroglycerin-induced chronic cephalic allodynia without producing convulsions or robust DOR internalization [8]. The prior literature had suggested that anti-migraine DOR efficacy might be inseparable from pro-convulsant signaling, a hypothesis that KNT-127 directly refutes. Researchers investigating DOR-mediated migraine mechanisms can deploy KNT-127 in KCl-induced CSD models and chronic nitroglycerin migraine models without the confound of seizure activity, making it the preferred tool compound over SNC80 for migraine studies where seizure-free experimentation is essential.

Biased GPCR Signaling Research

KNT-127 serves as a critical tool for functional selectivity (biased agonism) studies at the DOR. Its G-protein-biased profile — full cAMP inhibition (pIC50 = 8.7) combined with moderate β-arrestin-2 recruitment (71% efficacy) — directly contrasts with SNC80's balanced-but-super-recruiting profile (cAMP pIC50 = 8.2; βarr2 efficacy = 142%) [9]. This differential β-arrestin-2 engagement is functionally meaningful: βarr2 recruitment efficacy positively correlates with increased alcohol consumption and seizure intensity [9][10]. Laboratories investigating the role of β-arrestin-dependent signaling in DOR-mediated alcohol use, seizure susceptibility, or receptor trafficking can deploy KNT-127 alongside SNC80 as a matched-pair comparator to isolate β-arrestin-2-dependent vs. G-protein-dependent behavioral and cellular outcomes.

Application

Selection Property

Validation Focus

Depression model research

Non-convulsant DOR agonism with rapid onset

Behavioral despair endpoint and DOR internalization monitoring

Anxiety model research

Anxiolytic efficacy without benzodiazepine liabilities

Memory, motor coordination, and ethanol interaction endpoints

Migraine model research

CSD reduction and cephalic allodynia reversal

Non-convulsant DOR engagement in trigeminal system

Biased agonism studies

G-protein-biased DOR signaling profile

β-arrestin-2 recruitment differential context

• [1] Yamada D, et al. Rapid-onset therapeutic effects of delta opioid receptor agonists on depression-like behaviors induced by chronic social defeat stress. (Referenced via DOAJ abstract: DOP agonists KNT-127 and SNC80 improved CSDS symptoms within 10–14 days vs. 28 days for paroxetine.) View Source
• [2] Saitoh A, et al. The novel δ opioid receptor agonist KNT-127 produces antidepressant-like and antinociceptive effects in mice without producing convulsions. Behav Brain Res. 2011;223(2):271-279. View Source
• [3] Sakamoto K, et al. Effects of the delta opioid receptor agonist KNT-127 on electroencephalographic activity in mice. Pharmacol Rep. 2018;70(2):350-354. View Source
• [4] Sakamoto K, et al. A selective delta opioid receptor agonist SNC80, but not KNT-127, induced tremor-like behaviors via hippocampal glutamatergic system in mice. Brain Res. 2021;1757:147297. View Source
• [5] Nozaki C, et al. In vivo properties of KNT-127, a novel δ opioid receptor agonist: receptor internalization, antihyperalgesia and antidepressant effects in mice. Br J Pharmacol. 2014;171(23):5376-5386. View Source
• [6] Saitoh A, et al. The novel δ opioid receptor agonist KNT-127 produces distinct anxiolytic-like effects in rats without producing the adverse effects associated with benzodiazepines. Neuropharmacology. 2013;67:485-493. View Source
• [7] Yamada D, et al. The delta opioid receptor agonist KNT-127 relieves innate anxiety-like behavior in mice by suppressing transmission from the prelimbic cortex to basolateral amygdala. (Referenced via PhysiciansWeekly / primary literature.) View Source
• [8] Bertels Z, et al. A non-convulsant delta opioid receptor agonist, KNT-127, reduces cortical spreading depression and nitroglycerin-induced allodynia. Headache. 2021;61(1):170-178. View Source
• [9] Chiang T, et al. β-Arrestin 2 dependence of δ opioid receptor agonists is correlated with alcohol intake. Br J Pharmacol. 2016;173(2):332-343. View Source
• [10] Gooding SW, et al. Exploration of beta-arrestin isoform signaling pathways in delta opioid receptor agonist-induced convulsions. Front Pharmacol. 2022;13:914651. View Source